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Introduction

SR-4995 is a small molecule activator of a/B-hydrolase domain-containing protein 5 (ABHD5),
also known as comparative gene identification-58 (CGI-58). ABHDS5 is a critical coactivator of
adipose triglyceride lipase (ATGL), the rate-limiting enzyme for the hydrolysis of triacylglycerols
stored in cellular lipid droplets. By directly binding to ABHD5, SR-4995 promotes its
dissociation from the inhibitory protein perilipin 1 (PLIN1) on the lipid droplet surface, leading to
the activation of ATGL and subsequent lipolysis. This process occurs independently of the
canonical B-adrenergic receptor/PKA signaling pathway. The ability of SR-4995 to stimulate
lipolysis makes it a valuable research tool for studying lipid metabolism and a potential
therapeutic agent for metabolic diseases.

These application notes provide a summary of the available data on SR-4995 and a
generalized protocol for its use in in vivo mouse studies based on common practices for similar
research compounds. It is critical to note that specific in vivo dosage and administration
protocols for SR-4995 are not yet established in the public domain. The following information is
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extrapolated from in vitro and ex vivo studies and should be adapted and optimized by the end-
user.

Mechanism of Action Signaling Pathway

The diagram below illustrates the signaling pathway of SR-4995 in activating lipolysis.
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Caption: SR-4995 directly activates ABHD5, leading to ATGL activation and lipolysis.

Data Presentation: Ex Vivo and In Vitro Studies

The following table summarizes the quantitative data from studies utilizing SR-4995 in mouse-
derived cells and tissues. This information can serve as a starting point for dose-range finding
studies in vivo.
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CelllTissue ) ]
Parameter Concentration Observation Reference
Type
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: : : ~4 UM : : [1]
Lipolysis Adipocytes lipolysis.
i Stimulation of
Effective Cultured Brown )
) ] 10 uM fatty acid [1]
Concentration Adipocytes
release.
Mouse
Effective ) Stimulation of
] Diaphragm (ex 10 uM ) )
Concentration ] lipolysis.
Vivo)
Differentiated Stimulation of
Effective 3T3-L1 and non-esterified
. 20 UM _ [2]
Concentration Brown fatty acid (NEFA)
Adipocytes release.
Effective Isolated White Not specified, but  Stimulation of 1
Concentration Adipocytes effective lipolysis.

Experimental Protocols

Note: The following protocols are generalized and should be adapted based on experimental

goals and institutional guidelines. A pilot study to determine the optimal dose, route of

administration, and treatment schedule is highly recommended.

Protocol 1: Preparation of SR-4995 for In Vivo
Administration

Materials:

e SR-4995 (powder)

e Vehicle (e.g., sterile PBS, 10% DMSO in corn oil, or other appropriate vehicle)

o Sterile microcentrifuge tubes
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e \ortex mixer

e Sonicator (optional)

Procedure:

Determine the desired stock concentration of SR-4995.

» Aseptically weigh the required amount of SR-4995 powder and transfer it to a sterile
microcentrifuge tube.

» Add the appropriate volume of the chosen vehicle to the tube.

» Vortex the solution vigorously until the powder is completely dissolved. Gentle warming or
sonication may be required to aid dissolution, but the stability of the compound under these
conditions should be verified.

e Prepare fresh solutions for each experiment and protect them from light if the compound is
light-sensitive.

Protocol 2: In Vivo Efficacy Study in a Mouse Model of
Obesity (Example)

Objective: To evaluate the effect of SR-4995 on body weight and metabolic parameters in a
diet-induced obesity mouse model.

Animals:

e C57BL/6J mice (male, 8-10 weeks old)

» Mice fed a high-fat diet (HFD) for 8-12 weeks to induce obesity.
» Control mice fed a standard chow diet.

Experimental Groups (Example):

e Vehicle Control (HFD-fed mice)
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SR-4995 Low Dose (e.g., 1-10 mg/kg, HFD-fed mice)

SR-4995 High Dose (e.g., 10-50 mg/kg, HFD-fed mice)

Positive Control (e.g., a known lipolytic agent, HFD-fed mice)

Chow-fed Control

Administration:

e Route: Intraperitoneal (IP) injection or oral gavage. The optimal route needs to be
determined.

e Frequency: Once daily or as determined by pharmacokinetic studies.

o Duration: 2-4 weeks.

Experimental Workflow Diagram:
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Caption: A typical experimental workflow for an in vivo mouse study.

Outcome Measures:

» Body weight and composition (e.g., using EchoMRI).

e Food and water intake.

o Fasting blood glucose and insulin levels.

e Glucose and insulin tolerance tests (GTT and ITT).

e Serum lipid profile (triglycerides, free fatty acids, cholesterol).
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» At the endpoint, collect tissues (e.g., adipose tissue, liver, muscle) for histological analysis,
gene expression (QPCR), and protein analysis (Western blot).

Important Considerations and Future Directions

 Toxicity and Pharmacokinetics: As there is no publicly available data, initial studies should
include a dose-escalation study to determine the maximum tolerated dose (MTD) and
pharmacokinetic profiling to understand the absorption, distribution, metabolism, and
excretion (ADME) of SR-4995.

e Vehicle Selection: The choice of vehicle is critical for ensuring the solubility and
bioavailability of SR-4995. Preliminary formulation studies are essential.

o Control Groups: Appropriate vehicle and positive controls are crucial for the interpretation of
results.

» Ethical Considerations: All animal experiments must be conducted in accordance with
institutional and national guidelines for the care and use of laboratory animals.

Further research is required to establish the in vivo efficacy, safety, and pharmacokinetic profile
of SR-4995 before it can be widely adopted for preclinical studies. The protocols and
information provided here are intended to serve as a guide for researchers to design and
execute their own studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for SR-4995 in In Vivo
Mouse Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256982/docs#application-notes-and-protocols-for-
sr-4995-in-in-vivo-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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